Cas no 1261955-00-3 (2-Chloro-5-(thiophen-3-YL)nicotinic acid)

• Product Name: 2-Chloro-5-(thiophen-3-YL)nicotinic acid
• CAS No: 1261955-00-3
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• MDL: MFCD18316726
• CID: 2765828
• PubChem ID: 53222507
• Update Time: 2025-04-21

2-Chloro-5-(thiophen-3-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(thiophen-3-yl)nicotinic acid, 95%
• 2-CHLORO-5-(THIOPHEN-3-YL)NICOTINIC ACID
• 1261955-00-3
• DTXSID90686913
• 2-Chloro-5-(thiophen-3-yl)pyridine-3-carboxylic acid
• MFCD18316726
• 2-Chloro-5-(thiophen-3-YL)nicotinic acid

• MDL： MFCD18316726
• Inchi： 1S/C10H6ClNO2S/c11-9-8(10(13)14)3-7(4-12-9)6-1-2-15-5-6/h1-5H,(H,13,14)
• InChI Key： FGWUNJRCOJEOBD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CSC=C1

Computed Properties

• Exact Mass: 238.9807773Da
• Monoisotopic Mass: 238.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų